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Compound of Interest
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Cat. No.: B374674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and protocols for the use of

Metiamide, a potent histamine H2-receptor antagonist, in rodent studies. Metiamide is a

crucial tool for investigating the role of histamine in gastric acid secretion and other

physiological processes. This guide offers detailed information on dosage calculations,

preparation of solutions, and administration protocols to ensure accurate and reproducible

experimental outcomes.

Mechanism of Action
Metiamide functions as a competitive antagonist at the histamine H2-receptor.[1][2] In the

stomach, histamine released from enterochromaffin-like (ECL) cells binds to H2-receptors on

parietal cells, stimulating the production of cyclic AMP (cAMP) and subsequently activating the

proton pump (H+/K+-ATPase) to secrete gastric acid.[3][4][5] Metiamide blocks this initial step

by competing with histamine for H2-receptor binding, thereby inhibiting the downstream

signaling cascade and reducing gastric acid secretion.
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Caption: Metiamide competitively inhibits the histamine H2-receptor on parietal cells.
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Dosage Calculation and Preparation
The molecular weight of Metiamide is 244.38 g/mol . This value is essential for converting

between molar concentrations and mass-based dosages.

Dosage Conversion Formula:

To convert a dose from µM/kg to mg/kg:

Dosage (mg/kg) = Dosage (µM/kg) x Molecular Weight ( g/mol ) / 1000

Example Calculation:

For a 100 µM/kg dose:

100 µM/kg x 244.38 g/mol / 1000 = 24.438 mg/kg

Stock Solution Preparation:

Metiamide is soluble in dimethyl sulfoxide (DMSO).

Recommendation: Prepare a 10 mg/mL stock solution in 100% DMSO. This stock can be

stored at -20°C for extended periods. Further dilutions should be made in an appropriate

vehicle just before administration.

Recommended Dosages for Rodent Studies
The effective dose of Metiamide can vary depending on the animal model, the route of

administration, and the desired level of inhibition of gastric acid secretion. The following table

summarizes dosages reported in the literature for rats and mice.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b374674?utm_src=pdf-body
https://www.benchchem.com/product/b374674?utm_src=pdf-body
https://www.benchchem.com/product/b374674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b374674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Model
Route of
Administration

Dosage Range Reported Effect

Rat (in vivo) Subcutaneous (SC) 200 mg/kg
Prolonged increase in

serum gastrin.

Rat (in vivo) Not Specified

0.001 - 0.01 µM/kg

(0.00024 - 0.0024

mg/kg)

Increased gastric acid

secretion.

Rat (in vivo) Not Specified
>20 µM/kg (>4.89

mg/kg)

Decreased gastric

acid secretion.

Rat (in vivo) Not Specified
100 µM/kg (24.44

mg/kg)

Marked suppression

of stress ulcers.

Mouse (isolated

stomach)
Perfusion 5 x 10⁻⁵ M to 10⁻⁴ M

Inhibition of histamine-

stimulated acid

secretion.

Rat (isolated stomach) Perfusion
3 x 10⁻⁶ M and 3 x

10⁻⁵ M

Competitive

antagonism of

histamine-stimulated

acid secretion.

Experimental Protocols
The following are generalized protocols for the administration of Metiamide to rodents. It is

crucial to adhere to institutional guidelines for animal care and use.
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Caption: General workflow for a rodent study involving Metiamide administration.

Oral Administration (Gavage)
Oral gavage ensures accurate dosing directly into the stomach.

Materials:

Metiamide solution (prepare fresh)

Vehicle (e.g., water, 0.5% carboxymethylcellulose)

Appropriately sized gavage needles (flexible-tipped recommended)

Syringes

Procedure:

Preparation: Dilute the Metiamide stock solution in the chosen vehicle to the final desired

concentration. Ensure the final DMSO concentration is low (ideally <5%) to avoid irritation.

Animal Restraint: Gently but firmly restrain the rodent.

Gavage: Measure the correct volume based on the animal's body weight. Gently insert the

gavage needle into the esophagus and deliver the solution into the stomach.

Monitoring: Observe the animal for any signs of distress after the procedure.

Intravenous (IV) Injection
IV administration provides rapid and complete bioavailability. The tail vein is the most common

site for injection in rodents.

Materials:

Metiamide solution (sterile-filtered)
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Vehicle (e.g., sterile saline). The final DMSO concentration should be minimized (<1-5%).

27-30 gauge needles

Syringes

Restraint device

Procedure:

Preparation: Prepare a sterile solution of Metiamide in a vehicle suitable for intravenous

injection. The final DMSO concentration must be low to prevent hemolysis and toxicity.

Animal Restraint: Place the rodent in a restraint device to secure the tail.

Vein Dilation: Warm the tail with a heat lamp or warm water to dilate the lateral tail veins.

Injection: Insert the needle into a lateral tail vein and inject the solution slowly.

Monitoring: Observe for any signs of adverse reaction.

Subcutaneous (SC) Injection
Subcutaneous injection allows for slower absorption compared to IV.

Materials:

Metiamide solution

Vehicle (e.g., sterile saline, phosphate-buffered saline)

25-27 gauge needles

Syringes

Procedure:

Preparation: Prepare the Metiamide solution in the chosen vehicle.
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Injection Site: Lift the loose skin over the back or flank to form a "tent".

Injection: Insert the needle into the base of the tented skin and inject the solution.

Monitoring: Observe the injection site for any signs of irritation or inflammation.

Intraperitoneal (IP) Injection
IP injection is a common route for systemic drug administration in rodents.

Materials:

Metiamide solution

Vehicle (e.g., sterile saline)

25-27 gauge needles

Syringes

Procedure:

Preparation: Prepare the Metiamide solution in the chosen vehicle.

Animal Restraint: Hold the rodent with its head tilted downwards to move the abdominal

organs away from the injection site.

Injection Site: Locate the lower right or left abdominal quadrant.

Injection: Insert the needle at a 30-45 degree angle into the peritoneal cavity and inject the

solution.

Monitoring: Observe the animal for any signs of discomfort.

Disclaimer: These protocols provide a general framework. Researchers should optimize the

dosage, vehicle, and administration route based on their specific experimental design and in

accordance with their institutional animal care and use committee (IACUC) guidelines. Pre-

clinical toxicity of Metiamide, including potential effects on neutrophils, should be considered in

the experimental design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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